Cas no 62734-30-9 (Phenol, 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-)
62734-30-9 structure
Product Name:Phenol, 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-
CAS No:62734-30-9
MF:C13H21NO3
MW:239.310744047165
CID:433774
PubChem ID:12363913
Update Time:2025-04-19
Phenol, 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-
- 4-[3-(tert-butylamino)-2-hydroxypropoxy]phenol
- SCHEMBL10790889
- 62734-30-9
- DTXSID00494324
- CHEMBL3303446
-
- Inchi: 1S/C13H21NO3/c1-13(2,3)14-8-11(16)9-17-12-6-4-10(15)5-7-12/h4-7,11,14-16H,8-9H2,1-3H3
- InChI Key: SGBTYBFTCQAYEK-UHFFFAOYSA-N
- SMILES: OC(COC1C=CC(=CC=1)O)CNC(C)(C)C
Computed Properties
- Exact Mass: 239.15223
- Monoisotopic Mass: 239.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 61.7Ų
Experimental Properties
- PSA: 61.72
Phenol, 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
62734-30-9 (Phenol, 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-) Related Products
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